Cas no 1283108-98-4 (1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• CAS No: 1283108-98-4
• MF: C₁₁H₈Cl₂N₂O₂S
• MW: 303.164419174194
• MDL: MFCD21091800
• CID: 4770387
• PubChem ID: 52903717
• Update Time: 2026-02-26

1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

• MDL： MFCD21091800
• Inchi： 1S/C11H8Cl2N2O2S/c12-6-1-7(13)9-8(2-6)18-11(14-9)15-3-5(4-15)10(16)17/h1-2,5H,3-4H2,(H,16,17)
• InChI Key： QMZREJPHLFHCTB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(N1CC(C(=O)O)C1)S2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.5
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS No. 1283108-98-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule combines a benzothiazole ring system with an azetidine moiety, making it a promising candidate for advanced chemical research and development.

The benzothiazole core of the molecule is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The presence of two chlorine atoms at the 4 and 6 positions of the benzothiazole ring introduces significant electronic and steric effects, which can influence the compound's reactivity and stability. The azetidine ring, a four-membered cyclic amine, adds further complexity to the molecule by introducing strain and unique stereochemical properties. The carboxylic acid group attached to the azetidine ring further enhances the compound's functional versatility.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The azetidine moiety has been shown to play a crucial role in enhancing the bioavailability and pharmacokinetic properties of such compounds. For instance, researchers have demonstrated that azetidine-containing molecules can exhibit improved solubility and permeability compared to their non-cyclic counterparts.

In terms of synthesis, 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of a benzothiazole derivative with an azetidine precursor in the presence of appropriate coupling agents. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions.

The compound's structure also lends itself well to further functionalization. For example, the carboxylic acid group can be converted into various bioisosteres or conjugated with other functional groups to tailor its properties for specific applications. This flexibility makes it an attractive starting material for medicinal chemists exploring novel therapeutic agents.

From an analytical standpoint, 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses provide critical insights into the compound's molecular structure and purity. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity under different conditions.

One area where this compound has shown particular promise is in the field of materials science. Its unique combination of aromaticity and strained ring systems makes it a candidate for applications in organic electronics or as a building block for advanced materials with tailored optical or electronic properties.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for benzothiazole derivatives like this one to improve scalability and reduce costs. Furthermore, investigations into their biological activities are expected to uncover new therapeutic applications in areas such as neurodegenerative diseases or infectious diseases.

In conclusion, 1-(4,6-Dichloro-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid represents a fascinating example of how structural complexity can lead to versatile chemical functionality. With its rich chemistry and potential for further modification, this compound stands at the forefront of contemporary chemical research.